Cas no 1184916-24-2 ({6-chloroimidazo[1,2-b]pyridazin-2-yl}methanol)

• Product Name: {6-chloroimidazo[1,2-b]pyridazin-2-yl}methanol
• CAS No: 1184916-24-2
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD12406086
• CID: 1072575
• PubChem ID: 42609596
• Update Time: 2025-04-20

{6-chloroimidazo[1,2-b]pyridazin-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloroimidazo[1,2-b]pyridazinemethanol
• 6-chloro-Imidazo[1,2-b]pyridazine-2-methanol
• 6-Chloro-iMidazo[1,2-b]pyridazineMethanol
• {6-chloroimidazo[1,2-b]pyridazin-2-yl}methanol
• CTK8E2282
• KB-146036
• RP09051
• SBB069400
• 6-Chloroimidazo[1,2-b]pyridazinemethanol, AldrichCPR
• W-204979
• MFCD12406086
• (6-chloroimidazo[1,2-b]pyridazin-2-yl)methanol
• DTXSID60655030
• SY318843
• DB-061290
• J-518616
• A803983
• AKOS006343108
• 6-Chloroimidazo[1,2-b]pyridazine-2-methanol
• G11966
• 1184916-24-2

• MDL： MFCD12406086
• Inchi： 1S/C7H6ClN3O/c8-6-1-2-7-9-5(4-12)3-11(7)10-6/h1-3,12H,4H2
• InChI Key： NNACWOFKWGHMIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(CO)=CN2N=1

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

{6-chloroimidazo[1,2-b]pyridazin-2-yl}methanol Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives